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Compound of Interest

Compound Name: Diisoamylamine

Cat. No.: B1670623 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Diisoamylamine: Boiling

and Melting Points

Introduction
Diisoamylamine (CAS No. 544-00-3), a secondary amine with the chemical formula

C10H23N, is a colorless to pale yellow liquid utilized as a solvent and an intermediate in

various chemical syntheses.[1][2][3] For researchers, scientists, and professionals in drug

development, a thorough understanding of its physicochemical properties is paramount for its

effective application and for ensuring the purity of synthesized compounds. This guide provides

a detailed overview of the boiling and melting points of diisoamylamine, the experimental

protocols for their determination, and a logical workflow for purity assessment.

Physicochemical Data of Diisoamylamine
The fundamental physical properties of diisoamylamine are summarized below. These

constants are critical for its handling, storage, and application in experimental settings.
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Property Value Reference

Melting Point -44°C [1][4]

Boiling Point 187-188°C

Molecular Formula C10H23N

Molecular Weight 157.30 g/mol

Density 0.767 - 0.774 g/cm³

Flash Point 46.6°C

Water Solubility Slightly soluble

Solubility
Soluble in ethanol, ethyl ether,

chloroform

Appearance
Colorless to light yellow clear

liquid

Experimental Protocols for Determination of
Physical Constants
Accurate determination of boiling and melting points is crucial for verifying the identity and

purity of a substance. Impurities typically cause a depression in the melting point and an

elevation or broadening of the boiling point range.

Determination of Boiling Point (Micro-Reflux Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the micro-reflux capillary method is a precise technique.

Materials:

Small test tube

Capillary tube (sealed at one end)

Thermometer or digital temperature probe
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Heating apparatus (e.g., aluminum block heater, oil bath)

Sample of diisoamylamine

Procedure:

Sample Preparation: Place a few milliliters of diisoamylamine into the small test tube.

Capillary Insertion: Invert the sealed capillary tube and place it inside the test tube containing

the sample, with the open end submerged in the liquid.

Apparatus Setup: Secure the test tube in the heating block and immerse a thermometer or

temperature probe into the sample, ensuring the bulb is close to the capillary but not

touching it.

Heating: Begin heating the apparatus at a steady and slow rate. As the temperature rises, air

trapped in the capillary tube will be expelled, visible as a slow stream of bubbles.

Observation: As the liquid approaches its boiling point, the rate of bubbling from the capillary

will increase significantly to form a continuous stream.

Recording the Boiling Point: Stop heating once a rapid and continuous stream of bubbles is

observed. The bubbling will slow down as the apparatus cools. The boiling point is the

temperature at which the liquid just begins to enter the capillary tube. This is the point where

the vapor pressure of the sample equals the atmospheric pressure.

Verification: For accuracy, allow the apparatus to cool and repeat the determination. A pure

compound will exhibit a sharp and consistent boiling point.

Determination of Melting Point
Given the low melting point of diisoamylamine (-44°C), a standard heating block apparatus is

unsuitable. A specialized low-temperature apparatus or a cooling bath method is required.

Materials:

Capillary tube
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Low-temperature thermometer or digital probe

Cooling bath (e.g., dry ice/acetone or ethanol)

Stirring mechanism

Sample of diisoamylamine (previously frozen)

Procedure:

Sample Preparation: A small, solidified sample of diisoamylamine is introduced into a

capillary tube.

Apparatus Setup: The capillary tube is attached to a low-temperature thermometer. The

assembly is then placed in a cooling bath that has been cooled to a temperature below the

expected melting point.

Controlled Warming: The bath is allowed to warm very slowly while being continuously

stirred to ensure uniform temperature distribution.

Observation and Recording: The sample is observed closely. The temperature at which the

first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the last solid crystal disappears is recorded as the end of the melting

range.

Purity Assessment: A sharp melting range (typically 0.5-1.0°C) is indicative of a pure

compound.

Visualization of Purity Assessment Workflow
The determination of physical constants like boiling and melting points is a fundamental step in

the quality control and purity verification of chemical compounds. The following workflow

illustrates the logical steps a researcher would take to assess a sample of diisoamylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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